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Compound of Interest

Compound Name: Kemptamide

Cat. No.: B1673387

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidance on utilizing Kemptamide, a
synthetic peptide substrate, for in vitro phosphorylation assays, with a primary focus on cAMP-
dependent Protein Kinase (PKA).

Introduction

Kemptamide, with the amino acid sequence Leu-Arg-Arg-Ala-Ser-Leu-Gly (LRRASLG), is a
highly specific and efficient substrate for Protein Kinase A (PKA).[1][2][3] Its defined sequence
and consistent performance make it an invaluable tool for studying PKA activity, screening for
inhibitors, and investigating cellular signaling pathways. These notes offer a summary of
optimal concentrations and detailed experimental protocols for its use in in vitro kinase assays.

Data Presentation: Kemptamide Concentration and
Kinetic Parameters

The following tables summarize key quantitative data for the use of Kemptamide in PKA-
mediated in vitro phosphorylation assays, compiled from various studies.

Table 1: Recommended Kemptamide Concentrations for In Vitro PKA Assays
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Recommended
Assay Type Kemptamide Source
Concentration
Ultrahigh-Throughput
M 30 uM o
Screening (Kinase-Glo®)
General Kinase Activity Assay 50 uM [5]
Non-Radioactive Fluorescent
60 uM [6]
Assay
Generic Peptide Substrate
200 - 400 uM [3]

Assay

Table 2: Kinetic Constants of Kemptamide for PKA

Organism/Study

Parameter Value Source
System

Km 3-4 uM Intact cells [7]
Trypanosoma

Km 24.7 £ 3.8 uM ) [8]
equiperdum

Signaling Pathway and Experimental Workflow
PKA Signaling Pathway Involving Kemptamide
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1. Prepare Reagents
(Kinase, Kemptamide, ATP, Buffer)

:

[ 2. Set Up Kinase Reaction ]
)

(Combine buffer, Kemptamide, kinase

3. Initiate Reaction
(Add ATP)

4. Incubate
(e.g., 30°C for 10-30 min)

\
G. Terminate ReactiorD

4
6. Detect Phosphorylation
(e.g., Radioactivity, Luminescence, Fluorescence)

(7. Data Analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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